Cas no 2680767-16-0 (tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate
• CAS No: 2680767-16-0
• MF: C₁₂H₁₅BrN₂O₄
• MW: 331.162502527237
• CID: 5627124
• PubChem ID: 165933638
• Update Time: 2025-10-22

tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680767-16-0
• tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate
• EN300-28295686

• Inchi： 1S/C12H15BrN2O4/c1-12(2,3)19-11(16)14(4)10-7-8(13)5-6-9(10)15(17)18/h5-7H,1-4H3
• InChI Key： AJYMKWYDHASILU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N(C)C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.02152g/mol
• Monoisotopic Mass: 330.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.4Ų

Additional information on tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate

tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate, with the CAS number 2680767-16-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a tert-butyl group, a methyl group, and a nitro group attached to a bromophenyl ring. These functional groups confer the compound with distinct chemical properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its role as a precursor in the synthesis of conjugated polymers, which are widely used in light-emitting diodes (LEDs) and solar cells. The presence of the nitro group enhances the electron-withdrawing properties of the molecule, which is crucial for achieving desired electronic characteristics in these materials.

In addition to its applications in materials science, this compound has also been investigated for its potential in pharmaceutical research. The bromophenyl ring serves as a versatile scaffold for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent findings suggest that derivatives of tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate may exhibit promising anti-inflammatory and antioxidant activities, opening new avenues for drug discovery.

The synthesis of tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate involves a multi-step process that combines nucleophilic substitution and carbonyl chemistry. The use of tert-butyl groups provides steric protection during intermediate steps, ensuring high yields and purity. This compound's stability under various reaction conditions makes it an ideal candidate for large-scale production in industrial settings.

From an environmental standpoint, researchers have also examined the biodegradation pathways of tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, tert-butyl N-(5-bromo-2-nitrophenyl)-N-methylcarbamate stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across materials science, pharmaceuticals, and environmental chemistry underscore its significance in contemporary research. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even greater role in shaping future innovations.